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Compound of Interest

Compound Name:
2,3,5-Trichloro-6-

(trifluoromethyl)pyridin-4-amine

Cat. No.: B13305821

Get Quote

(4-Amino-2,3,5-trichloro-6-(trifluoromethyl)pyridine)
Executive Summary
CAS 35623-03-1, chemically identified as 4-Amino-2,3,5-trichloro-6-(trifluoromethyl)pyridine, is

a highly specialized halogenated pyridine intermediate. It serves as a critical scaffold in the

synthesis of next-generation agrochemicals (herbicides and fungicides) and pharmaceutical

candidates requiring electron-deficient heterocyclic cores.

This guide provides a technical analysis of its commercial availability, synthesis pathways, and

procurement strategies. Unlike common reagents, this compound occupies a niche in the "fine

chemical" sector—widely available in catalog quantities (mg to g) for R&D, but requiring lead

time for bulk (kg+) procurement. Its structural value lies in the trifluoromethyl (-CF₃) group at

the 6-position, which enhances lipophilicity and metabolic stability in bioactive targets,

combined with the 4-amino handle for further derivatization.
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Understanding the precise chemical structure is prerequisite for validating supplier

specifications.

Property Specification

CAS Number 35623-03-1

IUPAC Name
4-Amino-2,3,5-trichloro-6-

(trifluoromethyl)pyridine

Synonyms 2,3,5-Trichloro-6-(trifluoromethyl)pyridin-4-amine

Molecular Formula C₆H₂Cl₃F₃N₂

Molecular Weight 265.45 g/mol

Appearance Off-white to pale yellow solid

Melting Point 130–134 °C (typical)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

LogP ~3.5 (Predicted) – Highly Lipophilic

Synthesis & Manufacturing Landscape
Industrial Synthesis Pathway
The commercial production of CAS 35623-03-1 typically follows a Nucleophilic Aromatic

Substitution (SₙAr) mechanism. The starting material is usually 2,3,4,5-Tetrachloro-6-

(trifluoromethyl)pyridine, which is subjected to ammonolysis.

Mechanism Insight: In perhalogenated pyridines, the 4-position is highly activated towards

nucleophilic attack due to the para-relationship with the ring nitrogen. The electron-withdrawing

nature of the -CF₃ group at the 6-position and chlorine atoms further destabilizes the ring

electron density, facilitating the displacement of the 4-chloro substituent by ammonia.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13305821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3,4,5-Tetrachloro-6-
(trifluoromethyl)pyridine

Meisenheimer
Complex

 Nucleophilic Attack (S_NAr) 

NH3 (aq) or
NH3 (l) / Solvent

CAS 35623-03-1
(4-Amino-2,3,5-trichloro-

6-(trifluoromethyl)pyridine) Elimination of Cl- 

NH4Cl

Click to download full resolution via product page

Figure 1: Industrial synthesis pathway via ammonolysis of perchlorinated pyridine precursors.

Commercial Availability & Supplier Landscape
The supply chain for CAS 35623-03-1 is segmented into Catalog Suppliers (immediate stock,

high price/gram) and Custom Synthesis/Bulk Manufacturers (lead time, lower price/kg).

Supplier Tier Analysis
Supplier Type

Typical Pack
Size

Lead Time Purity Grade
Target
Audience

Tier 1: Global

Catalogs (e.g.,

Sigma, TCI)

100mg – 5g 1-3 Days >97% (HPLC)
Academic Labs,

Early Discovery

Tier 2:

Specialized Fine

Chem (e.g., BLD

Pharm,

ChemScene)

1g – 100g 1-2 Weeks >95-98%
MedChem,

Process Dev

Tier 3: Bulk

Manufacturers

(China/India

CROs)

1kg – 100kg 4-8 Weeks >98% (Industrial)

Agrochemical

Production, Pilot

Plant

Verified Suppliers (Snapshot)
Note: Availability fluctuates. Always verify current stock.
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BLD Pharm: Reliable source for gram-scale quantities. Often holds stock in Shanghai or US

warehouses.

ChemScene: Specializes in bioactive small molecules and intermediates; typically offers

>98% purity.

Arctom: Known for carrying halogenated pyridine building blocks.[1][2]

Combi-Blocks: Frequently stocks fluorinated heterocycles with competitive pricing for 10g-

100g blocks.

Procurement Strategy
For Screening (mg scale): Prioritize Tier 1/2 suppliers with verified NMR data to avoid false

negatives in biological assays due to impurities.

For Scale-up (kg scale): Do not simply order multiple catalog packs. Request a "Custom

Synthesis" quote from Tier 3 suppliers. You must specify:

Impurity Profile: Request limits on the 2-amino isomer (regioisomer byproduct), which can

be difficult to separate.

Water Content: Ensure <0.5% if using in moisture-sensitive downstream coupling (e.g.,

Buchwald-Hartwig).

Applications in Drug & Agrochemical Development
Agrochemical Intermediates
The primary utility of CAS 35623-03-1 is as a building block for pyridine-based herbicides and

fungicides.

Picloram Analogs: It serves as a structural analog to the herbicide Picloram (4-amino-3,5,6-

trichloropicolinic acid), where the carboxyl group is replaced or modified, and the CF₃ group

adds lipophilicity to improve leaf cuticle penetration.

Resistance Management: The introduction of the trifluoromethyl group often alters the

binding mode to target enzymes (e.g., auxin receptors), potentially overcoming resistance
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developed against non-fluorinated predecessors.

Pharmaceutical Scaffolds
In medicinal chemistry, the electron-deficient pyridine ring is used to:

Modulate pKa: The CF₃ and Cl groups significantly lower the basicity of the pyridine nitrogen,

reducing off-target hERG binding.

Linker Chemistry: The 4-amino group is a versatile handle for urea formation (reaction with

isocyanates) or sulfonamide synthesis.

Quality & Regulatory Considerations
Critical Impurities
When sourcing CAS 35623-03-1, the Certificate of Analysis (CoA) must be scrutinized for:

Regioisomers: 2-Amino-3,4,5-trichloro-6-(trifluoromethyl)pyridine. (Hard to separate; requires

HPLC validation).

Hydrolysis Products: 4-Hydroxy derivatives (if moisture control during synthesis was poor).

Handling & Safety (EHS)
Hazard Class: Irritant (Skin/Eye).

GHS Codes: H315, H319, H335.

Protocol: Handle in a fume hood. Fluorinated pyridines can be potent sensitizers. Avoid

contact with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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